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Compound of Interest

Compound Name: Thexylborane

CAS No.: 3688-24-2

Cat. No.: B15831480

Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of thexylborane (ThxBH₂), a

monoalkylborane reagent pivotal in organic synthesis. It covers its fundamental properties,

detailed experimental protocols for its preparation and key reactions, and its applications,

particularly in the synthesis of complex organic molecules.

Core Properties of Thexylborane
Thexylborane, systematically named (1,1,2-trimethylpropyl)borane, is a versatile

hydroborating agent.[1][2] It is typically prepared and used in situ as it is not commercially

available as a standalone reagent.[1] In solution, particularly in tetrahydrofuran (THF), it exists

as a dimer.[1][3] The reagent is highly reactive towards oxygen and moisture and must be

handled under inert atmosphere conditions.[1]

Physicochemical Data
The key identifiers and properties of thexylborane are summarized in the table below for both

its monomeric and dimeric forms.
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Property
Monomer
Information

Dimer Information Reference(s)

Chemical Name
(1,1,2-

trimethylpropyl)borane
- [1]

Synonyms

Thexylborane, (2,3-

Dimethyl-2-

butanyl)borane

- [4]

CAS Number 3688-24-2 37099-64-2 [3]

Molecular Formula C₆H₁₅B C₁₂H₃₀B₂ [3][4]

Molecular Weight 97.99 g/mol 195.99 g·mol⁻¹ [3][4]

Appearance Colorless liquid - [3]

Canonical SMILES CC(C)C(C)(C)B

C(C)

(C(C)C)B1HBH1C(C)

(C)C(C)C

[3][4]

InChI Key
DFZFZKDSPYJVRQ-

UHFFFAOYSA-N

AAYWIXGLVAEPTP-

UHFFFAOYSA-N
[1][3]

Experimental Protocols
Preparation of Thexylborane Solution (0.5 M in THF)
Thexylborane is most conveniently prepared by the hydroboration of 2,3-dimethyl-2-butene

with borane-tetrahydrofuran complex (BH₃·THF).[1] Commercial kits are available for this

preparation.

Materials:

Borane-tetrahydrofuran complex (BH₃·THF), 1.0 M solution in THF

2,3-dimethyl-2-butene, 1.0 M solution in THF

Anhydrous tetrahydrofuran (THF)
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Dry, nitrogen-flushed glassware

Gas-tight syringe and standard air-sensitive handling equipment (Schlenk line or glovebox)

Procedure:

Assemble a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar and a

septum.

Using a gas-tight syringe, transfer 100 mL of 1.0 M BH₃·THF solution into the flask.

Cool the flask to 0 °C using an ice bath.

While stirring, add 100 mL of 1.0 M 2,3-dimethyl-2-butene solution dropwise to the BH₃·THF

solution.

After the addition is complete, continue stirring the solution at 0 °C for an additional hour to

ensure the complete formation of thexylborane.

The resulting ~200 mL solution is approximately 0.5 M in thexylborane. It should be stored

at 0 °C under a nitrogen atmosphere and is recommended to be used within one week of

preparation.

General Protocol for Hydroboration-Oxidation of an
Alkene
This two-step reaction sequence converts an alkene into an alcohol with anti-Markovnikov

regioselectivity and syn-stereospecificity.[5][6]

Materials:

Freshly prepared thexylborane solution (0.5 M in THF)

Alkene substrate

Sodium hydroxide (NaOH), 3 M aqueous solution

Hydrogen peroxide (H₂O₂), 30% aqueous solution
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Anhydrous THF

Standard workup and purification reagents (e.g., ether, water, brine, drying agent like

MgSO₄)

Procedure:

Step 1: Hydroboration

In a dry, nitrogen-flushed flask, dissolve the alkene substrate in anhydrous THF.

Cool the solution to 0 °C.

Add the freshly prepared thexylborane solution dropwise to the alkene solution. The

stoichiometry depends on the desired product; for the synthesis of a thexyldialkylborane, two

equivalents of a relatively unhindered alkene are used per equivalent of thexylborane.[1]

Allow the reaction mixture to warm to room temperature and stir for 1-3 hours to ensure the

completion of the hydroboration.

Step 2: Oxidation

Cool the flask containing the organoborane intermediate to 0 °C.

Slowly and carefully add the 3 M NaOH solution, followed by the dropwise addition of 30%

H₂O₂.[7] The temperature should be maintained below 40-50 °C.

After the addition is complete, stir the mixture at room temperature for at least one hour.

Perform a standard aqueous workup. Extract the aqueous layer with a suitable organic

solvent (e.g., diethyl ether).

Wash the combined organic layers with water and brine, dry over an anhydrous drying agent,

filter, and concentrate the solvent in vacuo.

Purify the resulting alcohol product using standard techniques such as column

chromatography or distillation.
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Key Synthetic Applications & Logical Workflows
Thexylborane is a cornerstone reagent for the hydroboration of alkenes and alkynes, serving

as a precursor to a wide array of functional groups. Its bulky thexyl group provides high

regioselectivity in the hydroboration of terminal alkenes and allows for the stepwise introduction

of two different alkyl groups, leading to unsymmetrical products.[1][8]

Hydroboration-Oxidation Workflow
The most common application of thexylborane is in the hydroboration-oxidation sequence to

produce alcohols from alkenes. This process is highly valuable as it results in the anti-

Markovnikov addition of water across the double bond.[5]

Step 1: Hydroboration

Step 2: Oxidation

Alkene
(R-CH=CH₂)

Thexylalkylborane
Intermediate

Thexylborane
(ThxBH₂)

Anti-Markovnikov
Alcohol (R-CH₂-CH₂-OH)

Oxidizing Agents
(H₂O₂, NaOH)

Click to download full resolution via product page

Caption: Workflow of the hydroboration-oxidation of a terminal alkene using thexylborane.

Synthesis of Ketones
Thexylborane facilitates the synthesis of unsymmetrical ketones. This is achieved through a

stepwise hydroboration of two different alkenes, followed by carbonylation or cyanidation of the

resulting thexyldialkylborane intermediate.[1][9] An important feature of this process is that the

bulky thexyl group is a poor migratory group, thus ensuring that the desired alkyl groups are

transferred.[3]
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or Cyanidation (CN⁻)
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(R¹-CO-R²)
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Caption: Stepwise synthesis of an unsymmetrical ketone via thexylborane intermediates.

Role in Drug Development
While thexylborane itself is primarily a synthetic tool, the organoborane compounds it helps

create are part of a broader class of boron-containing molecules that have garnered significant

interest in medicinal chemistry and drug development.[10] Boron-containing compounds,

particularly boronic acids and their derivatives, can form reversible covalent bonds with active

site nucleophiles in enzymes, making them effective inhibitors.[10]

Notable examples of boron-containing drugs include:

Bortezomib (Velcade®): A proteasome inhibitor used in the treatment of multiple myeloma.

[11]
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Tavaborole and Crisaborole: Benzoxaborole-based drugs used for treating onychomycosis

and atopic dermatitis, respectively.[10][11]

The synthetic pathways enabled by thexylborane provide access to complex chiral alcohols

and other functionalities that can serve as building blocks for pharmacologically active

molecules. Although direct applications of thexylborane in synthesizing marketed drugs are

not prominent, its utility in constructing complex molecular architectures makes it an important

reagent in the broader context of organic synthesis for drug discovery.[12] The unique

properties of boron clusters like carboranes, which can be incorporated into drug scaffolds, also

highlight the growing importance of boron chemistry in medicine, a field supported by

fundamental reagents like thexylborane.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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